N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide

• IUPAC Name: N-(4-ethoxyphenyl)-3-methoxynaphthalene-2-carboxamide
• InChI: InChI=1S/C20H19NO3/c1-3-24-17-10-8-16(9-11-17)21-20(22)18-12-14-6-4-5-7-15(14)13-19(18)23-2/h4-13H,3H2,1-2H3,(H,21,22)
• InChI Key: RHGZQBLFVXMWLY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=CC3=CC=CC=C3C=C2OC
• Molecular Formula: C20H19NO3
• Molecular Weight: 321.4 g/mol
• Solubility: <0.7 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide, also known as GW 405833, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent. This compound belongs to the class of naphthamides and has been studied for its various applications in the field of medicine.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide involves the inhibition of various signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has been found to inhibit the activity of the PI3K/Akt/mTOR pathway, which is known to be overactive in many types of cancer.
Biochemical and Physiological Effects
N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been found to inhibit angiogenesis, which is the process by which new blood vessels are formed, thereby preventing the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide is its potent anti-cancer activity. This compound has been found to be effective against a wide range of cancer cell lines, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research and development of N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide. One possible direction is to explore its potential as a combination therapy with other anti-cancer agents. Another direction is to investigate its activity against other types of cancer, such as breast and lung cancer. Additionally, further studies are needed to determine the optimal dosing and administration of this compound for maximum efficacy.

Synthesis Methods

The synthesis of N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide involves the reaction between 4-ethoxyaniline and 3-methoxy-2-naphthoyl chloride in the presence of a base such as triethylamine. The product is then purified using column chromatography to obtain the final compound in high purity.

Scientific Research Applications

N-(4-ethoxyphenyl)-3-methoxy-2-naphthamide has been extensively studied for its potential applications in various fields of medicine. One of the most promising applications of this compound is in the treatment of cancer. It has been found to exhibit potent anti-cancer activity by inhibiting the growth of cancer cells.